Cas no 7481-83-6 (Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI))
7481-83-6 structure
Product Name:Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
CAS No:7481-83-6
MF:C22H34O3
MW:346.503567218781
CID:574029
PubChem ID:313035
Update Time:2025-04-19
Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
- 2-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)propanoic acid
- 7481-83-6
- NSC226125
- PD118922
- NSC-226125
-
- Inchi: 1S/C22H34O3/c1-13(20(24)25)17-6-7-18-16-5-4-14-12-15(23)8-10-21(14,2)19(16)9-11-22(17,18)3/h4,13,15-19,23H,5-12H2,1-3H3,(H,24,25)
- InChI Key: NPBNRBWMDNZEBN-UHFFFAOYSA-N
- SMILES: OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C(=O)O)C)CCC21
Computed Properties
- Exact Mass: 346.25092
- Monoisotopic Mass: 346.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI) Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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